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Compound of Interest

Compound Name: Nickel;vanadium

Cat. No.: B15484145

Performance of NiV Coatings in Harsh
Environments: A Comparative Guide

A detailed analysis of the long-term performance of Nickel-Vanadium (NiV) coatings in
corrosive, high-wear, and high-temperature environments, benchmarked against established
alternatives such as Hard Chromium, Nickel-Phosphorus (Ni-P), and Nickel-Chromium (NiCr)
coatings.

This guide provides researchers, scientists, and drug development professionals with a
comprehensive comparison of NiV coatings against other common protective layers. The
information is compiled from various studies to offer an objective overview supported by
experimental data.

Data Presentation: Performance Comparison

The following tables summarize the quantitative performance of NiV coatings in comparison to
other widely used industrial coatings under various harsh conditions.

Table 1: Wear Resistance in Sliding Wear Conditions
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Table 2: Corrosion Resistance in Saline and Acidic Environments
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Table 3: High-Temperature Oxidation Resistance
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Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the replication and
validation of findings.

Wear Resistance Testing (Pin-on-Disk Method - ASTM
G99)

The sliding wear rate of coatings is commonly determined using the pin-on-disk method as
specified in ASTM G99.[11][12][13][14]

o Apparatus: A stationary pin or ball is brought into contact with a rotating coated disk. The pin
is typically made of a hard material like steel or ceramic.

e Procedure:

[e]

The coated disk is mounted on a rotating platform.

o

The pin is pressed against the disk with a specified load.

[¢]

The disk rotates at a constant speed for a set duration or number of cycles.

[e]

The frictional force is continuously monitored during the test.

[e]

Wear is quantified by measuring the volume of material lost from both the pin and the disk.
This is often done by analyzing the wear track profile using a profilometer.

o Calculations: The wear rate is typically expressed as the volume loss per unit of sliding
distance and per unit of applied load (mm3/Nm).[15]

Corrosion Resistance Testing (Potentiodynamic
Polarization - ASTM G59)

Electrochemical methods, such as potentiodynamic polarization, are used to evaluate the
corrosion resistance of coatings.[16][17]

o Apparatus: An electrochemical cell containing the coated sample (working electrode), a
reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode
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(e.g., platinum or graphite).
e Procedure:

o The coated sample is immersed in the corrosive electrolyte (e.g., 3.5% NaCl solution or a
specific acid).

o The open-circuit potential (OCP) is monitored until it stabilizes.

o A potential is applied to the working electrode and swept at a constant rate (e.g., 0.6 V/h)
from a cathodic potential to an anodic potential relative to the OCP.[16]

o The resulting current is measured as a function of the applied potential.

o Data Analysis: The polarization curve (a plot of log(current density) vs. potential) is used to
determine the corrosion potential (Ecorr) and the corrosion current density (icorr). A lower
icorr value indicates better corrosion resistance.[2][18]

High-Temperature Oxidation Testing

The resistance of coatings to high-temperature oxidation is evaluated by exposing them to
elevated temperatures in a controlled atmosphere.

o Apparatus: A high-temperature furnace with a controlled atmosphere (e.g., laboratory air).
e Procedure:
o Coated samples are placed in the furnace.

o The temperature is ramped up to the desired testing temperature (e.g., 900°C) and held
for a specific duration.[8]

o For cyclic oxidation tests, the samples are periodically cooled to room temperature and
then reheated.

o The weight change of the samples is measured at regular intervals using a high-precision
balance.
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o Data Analysis: The oxidation kinetics are often analyzed by plotting the square of the weight
gain per unit area against time. If the plot is linear, the oxidation follows a parabolic rate law,
and the slope of the line gives the parabolic rate constant (kp).[10] The composition of the
oxide scale is typically analyzed using techniques like X-ray Diffraction (XRD) and Scanning
Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS).[8]

Mandatory Visualization
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Caption: Workflow for validating the long-term performance of NiV coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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